Cas no 823195-54-6 (4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-)

• Product Name: 4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-
• CAS No: 823195-54-6
• MF: C₁₈H₂₀N₂S
• MW: 296.429802894592
• CID: 694987
• PubChem ID: 15954337
• Update Time: 2025-04-19

4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-
• 3-(4-ethylphenyl)-2,2-dimethyl-1H-quinazoline-4-thione
• DTXSID30580461
• 3-(4-Ethylphenyl)-2,2-dimethyl-2,3-dihydroquinazoline-4(1H)-thione
• 823195-54-6
• 3-(4-ethylphenyl)-2,2-dimethyl-1,2,3,4-tetrahydroquinazoline-4-thione

• Inchi： 1S/C18H20N2S/c1-4-13-9-11-14(12-10-13)20-17(21)15-7-5-6-8-16(15)19-18(20,2)3/h5-12,19H,4H2,1-3H3
• InChI Key： DMNAUAIUCMOVPK-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2NC(C)(C)N1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 296.13471982g/mol
• Monoisotopic Mass: 296.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.4Ų